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Frequently Asked Questions (FAQs)

How long do Trimedlure plugs remain effective in the field?

The effective field longevity of a Trimedlure plug depends primarily on its initial lure loading (the amount

of Trimedlure it contains) and local environmental conditions [1] [2] [3].

2g Plugs: Generally remain fully effective for up to 6 weeks. After 8 weeks, a significant reduction in
male medfly catch is typically observed [1] [3].

3g Plugs: Can be as attractive as fresh lures for up to 8 weeks in some cases, and are more effective
than 2g plugs at longer weathering intervals [1].

4g Plugs: Show extended effectiveness, performing as well as fresh lures for 8 to 12 weeks in
various trials. One study found they were effective until the residual amount dropped below

approximately 1.4g and the release rate fell below 2.0 mg per hour [2].

Table 1: Field Longevity of Different Trimedlure Plug Loadings

Plug
Loading

Established Effective
Longevity

Key Research Findings

2g 6 weeks Effective for 6 weeks or less; catch significantly reduced after 8

weeks [1] [3].
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Plug
Loading

Established Effective
Longevity

Key Research Findings

3g 6-8 weeks Effective for 6 weeks; 3g plugs more effective than 2g plugs at

longer weathering intervals (8+ weeks) [1].

4g 8-12 weeks Effective for 8-12 weeks in most trials; performance linked to

residual lure >1.4g and release rate >2.0 mg/h [2].

What can I do to extend the service interval of my traps?

To extend service intervals beyond the standard 6 weeks, consider using plugs with higher Trimedlure

loadings.

Use 3g or 4g Plugs: Research confirms that plugs with a higher initial loading maintain their

attractiveness for longer periods. While a 4g plug was not adopted as a standard historically, it has
shown promise for extending changeouts to 8-10 weeks, potentially reducing labor and material costs

[1] [2] [3].
Monitor Performance Thresholds: Plugs generally remain effective until the residual amount of

Trimedlure decreases below 1.4g and the release rate drops below 2.0 mg per hour [2].

Why is my trap catching fewer flies even before the
recommended changeout date?

A sudden drop in trap catch can be due to several factors.

Lure Exhaustion: High temperatures can dramatically increase the volatilization rate of Trimedlure,
causing plugs to exhaust faster than expected [1].

Lure Incompatibility: Placing Methyl Eugenol (a lure for Bactrocera dorsalis) in the same trap
as Trimedlure can reduce medfly catches. One study found catches were 3.1 times lower in traps

with this combination, though this effect was not observed in all geographic locations [4].
Physical Depletion: Check the physical plug. At 8-12 weeks, the remaining Trimedlure content in a

2g plug is often ≤ 0.4g, which is insufficient for effective attraction [1].

Table 2: Troubleshooting Guide for Reduced Trap Catches
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Problem Possible Cause Solution

Rapid performance
drop

High temperature increasing lure
volatilization [1]

Use higher-loading plugs (3g/4g) or
consider more frequent servicing in hot

climates.

Low catch with

multi-lure setup

Odor interference from incompatible

lures (e.g., Methyl Eugenol) [4]

Use separate, single-lure traps for

different fly species.

Consistent under-

performance

Plug age exceeding effective

longevity

Shorten service intervals or switch to

higher-loading plugs.

Experimental Protocols for Determining Plug Longevity

The following methodology, derived from recent research, can be used to validate plug longevity in your

specific field conditions [1] [2].

Objective: To evaluate the field longevity and attractiveness of Trimedlure plugs over time.

Materials:

Jackson traps (delta traps with sticky inserts)

Test lures: Fresh liquid Trimedlure (2mL on a cotton wick, as a control), fresh Trimedlure plugs (e.g.,
2g, 3g, 4g), and Trimedlure plugs aged for predetermined intervals (e.g., 1, 2, 4, 6, 8, 10, 12 weeks).

Source of male medflies: Either wild populations or releases of sterile, marked males.

Field Methodology:

Site Selection: Establish the trial in a suitable habitat, such as a citrus orchard or coffee field.

Experimental Design: Deploy traps in a randomized block design. Each block should contain one
trap for each treatment (fresh liquid, fresh plug, and each aged plug interval).

Aging & Weathering: Prior to the trial, place the "aged" plugs in the field for their respective
weathering intervals to simulate real-world use.

Trap Servicing: Service traps at regular intervals (e.g., weekly) by counting captured male medflies
and rotating trap positions to avoid location bias.

Data Collection: Record the number of male medflies caught in each trap at each service interval.

Data Analysis:
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Compare the mean capture of male medflies in traps with aged plugs against the control (fresh liquid

Trimedlure).
Statistical analyses (e.g., ANOVA) are used to determine the point at which catch rates for aged plugs

become significantly lower than the fresh control.
Concurrently, chemically analyze weathered plugs to measure residual Trimedlure content and

release rates, correlating these chemical data with trap catch data [2].

Decision Workflow for Plug Selection and Servicing

The following diagram outlines the logical process for selecting and maintaining Trimedlure plugs based on

your surveillance goals.
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Decision Workflow for Trimedlure Plug Servicing

Start: Define Surveillance Goal

Target service interval > 6 weeks?

Is high initial cost a constraint?

Yes

Use 2g Trimedlure plugs
Service every 6 weeks

No

Yes

Use 3g or 4g Trimedlure plugs
Validate longevity up to 8-12 weeks

No

Traps contain Methyl Eugenol?

Use separate traps for species
Do not combine lures

Yes

Monitor and adjust based on local catch data

No

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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